3-(4-BOC-Aminophenyl)isonicotinic acid
Description
3-(4-BOC-Aminophenyl)isonicotinic acid is a heterocyclic compound featuring an isonicotinic acid core (a pyridine ring with a carboxylic acid group at the 4-position) substituted at the 3-position with a 4-(tert-butoxycarbonylamino)phenyl group. This structure combines the aromaticity and hydrogen-bonding capacity of the pyridine-carboxylic acid moiety with the steric bulk and protective properties of the BOC (tert-butoxycarbonyl) group. The BOC group is widely used in organic synthesis to protect amines during multi-step reactions, making this compound valuable in pharmaceutical intermediates and metal-organic framework (MOF) design .
The compound’s molecular weight is approximately 316.3 g/mol (based on its formula, C₁₇H₂₀N₂O₄), and its physicochemical properties—such as solubility in polar aprotic solvents (e.g., DMF, DMSO) and moderate stability under inert conditions—are critical for its applications in medicinal chemistry and materials science .
Properties
IUPAC Name |
3-[4-[(2-methylpropan-2-yl)oxycarbonylamino]phenyl]pyridine-4-carboxylic acid | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N2O4/c1-17(2,3)23-16(22)19-12-6-4-11(5-7-12)14-10-18-9-8-13(14)15(20)21/h4-10H,1-3H3,(H,19,22)(H,20,21) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SMKVZOOVJQNLNL-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1=CC=C(C=C1)C2=C(C=CN=C2)C(=O)O | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N2O4 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.34 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 3-(4-BOC-Aminophenyl)isonicotinic acid typically involves multiple steps:
Protection of the Amino Group: The amino group on the phenyl ring is protected using tert-butoxycarbonyl (BOC) anhydride in the presence of a base such as triethylamine. This step ensures that the amino group does not participate in subsequent reactions.
Coupling Reaction: The protected amine is then coupled with isonicotinic acid using a coupling reagent like dicyclohexylcarbodiimide (DCC) or N,N’-diisopropylcarbodiimide (DIC) in the presence of a catalyst such as 4-dimethylaminopyridine (DMAP).
Industrial Production Methods: While specific industrial methods for the large-scale production of 3-(4-BOC-Aminophenyl)isonicotinic acid are not well-documented, the general approach would involve optimizing the above synthetic routes for higher yields and purity. This could include the use of continuous flow reactors and automated synthesis platforms.
Types of Reactions:
Oxidation: The compound can undergo oxidation reactions, particularly at the phenyl ring or the isonicotinic acid moiety.
Reduction: Reduction reactions can target the nitro group (if present) or the carboxylic acid group.
Substitution: The BOC-protected amine can participate in nucleophilic substitution reactions once the BOC group is removed.
Common Reagents and Conditions:
Oxidation: Reagents like potassium permanganate or chromium trioxide can be used.
Reduction: Sodium borohydride or lithium aluminum hydride are common reducing agents.
Substitution: Deprotection of the BOC group can be achieved using trifluoroacetic acid (TFA) in dichloromethane (DCM).
Major Products:
Oxidation: Products may include quinones or other oxidized derivatives.
Reduction: Reduced amines or alcohols.
Substitution: Various substituted derivatives depending on the nucleophile used.
Scientific Research Applications
3-(4-BOC-Aminophenyl)isonicotinic acid has several applications in scientific research:
Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.
Medicine: Investigated for its potential use in drug development, particularly in the synthesis of pharmaceutical compounds.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 3-(4-BOC-Aminophenyl)isonicotinic acid depends on its specific application. In medicinal chemistry, it may act as a prodrug, where the BOC group is removed in vivo to release the active amine. The isonicotinic acid moiety can interact with various biological targets, including enzymes and receptors, influencing biochemical pathways.
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Functional Group Variations
The following table summarizes key structural and functional differences between 3-(4-BOC-Aminophenyl)isonicotinic acid and related derivatives:
Reactivity and Metabolic Pathways
- Hydroxylation and Ring Cleavage : Unlike isonicotinic acid, which undergoes hydroxylation at the 2- and 6-positions followed by ring cleavage to form dihydroxy intermediates (e.g., citrazinic acid) and succinic acid semialdehyde , the BOC-protected derivative is metabolically inert under biological conditions due to steric hindrance from the tert-butyl group. This inertness enhances its utility as a stable linker in MOFs .
- Synthetic Versatility: The BOC group in 3-(4-BOC-Aminophenyl)isonicotinic acid can be selectively deprotected under acidic conditions (e.g., HCl/dioxane), enabling post-synthetic modification—a feature absent in unmodified isonicotinic acid or its fluorophenyl analogues .
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
